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Compound of Interest

Compound Name: 5-Amino-2-chloroisonicotinamide

Cat. No.: B594972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory or drug development setting. It is not a substitute for a formal Safety Data Sheet

(SDS) and should be used in conjunction with a comprehensive risk assessment and

established laboratory safety protocols.

Introduction
5-Amino-2-chloroisonicotinamide is a heterocyclic organic compound utilized as a key

intermediate in pharmaceutical research and development.[1] Its specific molecular structure

makes it a valuable building block in the synthesis of bioactive compounds, particularly in the

fields of oncology and infectious disease research.[1] As with any chemical reagent, a thorough

understanding of its potential hazards and proper handling procedures is essential to ensure

the safety of laboratory personnel and the integrity of research. This guide provides an in-depth

overview of the safety and handling protocols for 5-Amino-2-chloroisonicotinamide, based

on available safety data.

Hazard Identification and Classification
5-Amino-2-chloroisonicotinamide is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are related to skin, eye, and respiratory irritation.[2]
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Table 1: GHS Hazard Classification[2]

Hazard Class Hazard Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

Serious Eye Irritation 2A
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation.

Signal Word: Warning[2]

Pictogram:[2]

GHS07: Exclamation Mark

Toxicological Properties
Detailed toxicological studies for 5-Amino-2-chloroisonicotinamide are not widely available.

However, based on the GHS classification, the primary toxicological concerns are its irritant

properties.

Table 2: Summary of Toxicological Data[2]

Toxicity Endpoint Result

Acute Toxicity (Oral, Dermal, Inhalation) Not available

Carcinogenicity (IARC, NTP, OSHA) Not classified/Not listed

Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.[2]

Symptoms of Exposure:

Skin Contact: May result in inflammation, itching, scaling, reddening, blistering, pain, or

dryness.[2]
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Eye Contact: May cause redness, pain, or severe eye damage.[2]

Inhalation: May lead to irritation of the lungs and respiratory system. Overexposure could

result in serious illness.[2]

Experimental Protocols and Handling
Proper handling of 5-Amino-2-chloroisonicotinamide is crucial to minimize exposure and

ensure a safe working environment.

Engineering Controls
Work should be conducted in a well-ventilated area.[2]

Use of a chemical fume hood is recommended, especially when handling the powder or

creating solutions.

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[3]

Personal Protective Equipment (PPE)
A comprehensive risk assessment should guide the selection of appropriate PPE. The following

are minimum recommendations:

Table 3: Recommended Personal Protective Equipment
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Body Part Equipment Specification

Eyes/Face
Safety glasses with side

shields or goggles

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[3]

Skin Chemical-resistant gloves

Material to be determined by a

risk assessment (e.g., nitrile,

neoprene).

Lab coat or protective suit To prevent skin contact.[3]

Respiratory NIOSH-approved respirator

Required if ventilation is

inadequate or when handling

large quantities of powder.[4]

General Handling Procedures
Avoid contact with skin, eyes, and clothing.[2]

Avoid breathing dust or fumes.[2]

Wash hands thoroughly after handling and before breaks.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Minimize dust generation and accumulation.[2]

Keep the container tightly closed when not in use.[2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Procedures for 5-Amino-2-chloroisonicotinamide[2]
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor if you feel unwell.[5]

Storage and Disposal
Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible substances such as strong oxidizing agents.[3]

Store locked up.[2]

Disposal
Dispose of contents and container in accordance with local, regional, and national

regulations.[2]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.
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Visual Guides
Laboratory Workflow for Handling Potentially Hazardous
Chemicals

General Laboratory Workflow

Preparation
- Review SDS

- Risk Assessment
- Assemble PPE

Chemical Handling
- Use Engineering Controls
- Weigh/Measure in Hood
- Keep Container Closed

Experimentation
- Conduct Reaction

- Monitor for Incidents

Cleanup & Waste
- Decontaminate Surfaces

- Segregate Waste
- Dispose Properly

Storage
- Label Container

- Store in Designated Area

Click to download full resolution via product page

Caption: General laboratory workflow for handling chemical compounds.
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First Aid Decision Pathway for Chemical Exposure

First Aid Decision Pathway

Chemical Exposure Occurs

Inhalation
- Move to Fresh Air

- Artificial Respiration if Needed

Skin Contact
- Remove Contaminated Clothing

- Wash with Soap & Water

Eye Contact
- Rinse with Water for 15 min

- Remove Contact Lenses

Ingestion
- Rinse Mouth

- Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Logical flow of first aid measures based on exposure route.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b594972#5-amino-2-chloroisonicotinamide-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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